![molecular formula C13H20N2 B6257681 methyl[1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-2-yl]amine CAS No. 1247466-42-7](/img/new.no-structure.jpg)
methyl[1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-2-yl]amine
Overview
Description
Methyl[1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-2-yl]amine is a compound that belongs to the class of tetrahydroisoquinolines Tetrahydroisoquinolines are a significant group of natural and synthetic compounds known for their diverse biological activities
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of methyl[1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-2-yl]amine typically involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as phosphorus oxychloride (POCl3), phosphorus pentoxide (P2O5), or zinc chloride (ZnCl2) to generate 3,4-dihydroisoquinoline derivatives . The resulting dihydroisoquinoline is then reduced to tetrahydroisoquinolines using reducing agents like sodium borohydride, sodium cyanoborohydride, or through catalytic hydrogenation .
Industrial Production Methods: Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of microwave-assisted synthesis and solvent-free conditions can also enhance the efficiency and sustainability of the production process .
Chemical Reactions Analysis
Types of Reactions: Methyl[1-(1,
Properties
CAS No. |
1247466-42-7 |
|---|---|
Molecular Formula |
C13H20N2 |
Molecular Weight |
204.3 |
Purity |
95 |
Origin of Product |
United States |
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